Cas no 85156-33-8 (N-[(5-methyl-1,2-oxazol-3-yl)carbamothioyl]benzamide)

• Product Name: N-[(5-methyl-1,2-oxazol-3-yl)carbamothioyl]benzamide
• CAS No: 85156-33-8
• MF: C₁₂H₁₁N₃O₂S
• MW: 261.299640893936
• MDL: MFCD00126665
• CID: 1838933
• PubChem ID: 15567980
• Update Time: 2025-04-21

N-[(5-methyl-1,2-oxazol-3-yl)carbamothioyl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-[(5-Methyl-1,2-oxazol-3-yl)carbamothioyl]benzamide
• 1-Benzoyl-3-(5-methylisoxazole)thiourea
• AGN-PC-00PPAG
• CTK8F3245
• MolPort-001-769-350
• AG-A-18576
• KB-105785
• 1-benzoyl-3-(5-methyl-1,2-oxazol-3-yl)thiourea
• 1-Benzoyl-3-(5-methylisoxazol-3-yl)thiourea, 3-[(Benzoylcarbamothioyl)amino]-5-methylisoxazole
• AKOS024389362
• DTXSID80574456
• PS-5551
• CS-0361990
• MFCD00126665
• N-((5-methylisoxazol-3-yl)carbamothioyl)benzamide
• 85156-33-8
• N-[(5-methyl-1,2-oxazol-3-yl)carbamothioyl]benzamide

• MDL： MFCD00126665
• Inchi： 1S/C12H11N3O2S/c1-8-7-10(15-17-8)13-12(18)14-11(16)9-5-3-2-4-6-9/h2-7H,1H3,(H2,13,14,15,16,18)
• InChI Key： APDBKLFXMMKMMJ-UHFFFAOYSA-N
• SMILES： S=C(NC(C1C=CC=CC=1)=O)NC1C=C(C)ON=1

Computed Properties

• Exact Mass: 261.05719778g/mol
• Monoisotopic Mass: 261.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 99.2Ų